Cas no 89659-86-9 (1-(Pyridin-2-yl)-1H-benzo[d]imidazol-2(3H)-one)

• Product Name: 1-(Pyridin-2-yl)-1H-benzo[d]imidazol-2(3H)-one
• CAS No: 89659-86-9
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 1091797
• PubChem ID: 24834853
• Update Time: 2025-06-07

1-(Pyridin-2-yl)-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-yl)-1H-benzo[d]imidazol-2(3H)-one
• 3-pyridin-2-yl-1H-benzimidazol-2-one
• Z1509252991
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-(2-pyridinyl)-
• 1-(Pyridin-2-yl)-1H-benzimidazol-2-ol
• 1-(pyridin-2-yl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
• BRN 5013138
• DTXSID701008921
• 2-Benzimidazolinone, 1-(2-pyridyl)-
• 1-(pyridin-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 1-(2-Pyridyl)-2-benzimidazolinone
• 89659-86-9
• EN300-7562799
• SCHEMBL4161172
• DB-182220

• Inchi： 1S/C12H9N3O/c16-12-14-9-5-1-2-6-10(9)15(12)11-7-3-4-8-13-11/h1-8H,(H,14,16)
• InChI Key： UNKBIBPHHBNVIJ-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2N1C1C=CC=CN=1

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.2Ų

Additional information on 1-(Pyridin-2-yl)-1H-benzo[d]imidazol-2(3H)-one

1-(Pyridin-2-yl)-1H-benzo[d]imidazol-2(3H)-one: A Comprehensive Overview

The compound 1-(Pyridin-2-yl)-1H-benzo[d]imidazol-2(3H)-one is a pyridine-containing heterocyclic compound that has garnered significant attention in the field of biomedical research. Its unique structure, combining a benzo[d]imidazole ring with a pyridine moiety, renders it highly versatile for various applications in drug discovery and therapeutic development.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of anticancer agents. The benzo[d]imidazole core is known to exhibit anticancer activity, while the pyridine substituent enhances its solubility and pharmacokinetic properties, making it an attractive candidate for targeted therapy.

One of the key advantages of 1-(Pyridin-2-yl)-1H-benzo[d]imidazol-2(3H)-one is its ability to interact with multiple molecular targets. Research has shown that it can modulate cell cycle regulation, apoptosis pathways, and angiogenesis, all of which are critical in cancer treatment. These findings underscore its potential as a multi-targeted therapeutic agent.

Furthermore, the compound's heterocyclic framework provides a platform for further chemical modification. By introducing various substituents on the pyridine ring or the benzo[d]imidazole core, researchers can optimize its bioavailability, selectivity, and efficacy. This flexibility makes it an excellent candidate for structure-activity relationship (SAR) studies.

Recent advancements in crystallography have also provided valuable insights into the compound's three-dimensional structure. These studies have revealed how the pyridine moiety influences the conformational flexibility of the molecule, which is crucial for its binding affinity to target proteins.

In terms of preclinical studies, 1-(Pyridin-2-yl)-1H-benzo[d]imidazol-2(3H)-one has shown promising results in various cancer models. It exhibits high cytotoxicity against several cancer cell lines, including breast, lung, and colorectal cancers, while demonstrating low toxicity towards normal cells. This favorable therapeutic index positions it as a strong candidate for further clinical investigation.

Additionally, the compound's synthetic accessibility is another key attribute that makes it an attractive research subject. Its modular structure allows for straightforward chemical synthesis, enabling researchers to rapidly generate analogs and derivatives. This ease of synthesis facilitates high-throughput screening and drug optimization efforts.

Moreover, the compound's photophysical properties have been explored in the context of optical imaging. Its ability to absorb and emit light in the visible spectrum makes it a potential candidate for fluorescent probes and biomedical imaging agents. This dual functionality—therapeutic and imaging—enhances its utility in precision medicine.

In summary, 1-(Pyridin-2-yl)-1H-benzo[d]imidazol-2(3H)-one is a promising compound with a wide range of applications in the biomedical field. Its unique structure, coupled with its demonstrated biological activity and synthetic versatility, positions it as a valuable tool for drug discovery and therapeutic development.